Cas no 1260617-68-2 (2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid)

• Product Name: 2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid
• CAS No: 1260617-68-2
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD04114952
• CID: 4771392
• Update Time: 2025-10-29

2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-1-Cbz-2-methyl-piperidine-3-carboxylic acid
• 2S,3R-1-CBZ-2-METHYL-PIPERIDINE-3-CARBOXYLIC ACID
• SB31109
• (2S,3R)-1-Cbz-2-methylpiperidine-3-carboxylic acid
• (2S,3R)-2-methyl-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• (2S,3R)-1-Cbz-2-methyl-piperidine-3-carboxylic acid
• 2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid

• MDL： MFCD04114952
• Inchi： 1S/C15H19NO4/c1-11-13(14(17)18)8-5-9-16(11)15(19)20-10-12-6-3-2-4-7-12/h2-4,6-7,11,13H,5,8-10H2,1H3,(H,17,18)/t11-,13+/m0/s1
• InChI Key： QQCOVXZKKNSHFI-WCQYABFASA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@@H](C(=O)O)[C@@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8

Additional information on 2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid

Comprehensive Overview of 2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid (CAS No. 1260617-68-2)

2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid (CAS No. 1260617-68-2) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a Cbz (carbobenzoxy) protecting group, a methyl substituent at the 2-position, and a carboxylic acid moiety at the 3-position, making it a versatile intermediate for drug discovery. Its stereochemistry (2S,3R) is critical for enantioselective reactions, aligning with the growing demand for chiral building blocks in medicinal chemistry.

The compound’s unique structure has garnered attention in the development of protease inhibitors and neurological therapeutics, addressing trending topics like targeted drug delivery and precision medicine. Researchers frequently search for "chiral piperidine synthesis" or "Cbz-protected amino acids," reflecting its relevance in modern synthetic routes. Its stability under mild conditions and compatibility with peptide coupling reagents (e.g., HATU, EDCI) further enhance its utility.

From an SEO perspective, queries such as "CAS 1260617-68-2 applications" or "2S,3R piperidine derivatives" highlight user interest in its functional diversity. The compound’s role in asymmetric catalysis and bioconjugation techniques aligns with industry shifts toward sustainable chemistry. Notably, its low toxicity profile and high purity (>98% HPLC) make it ideal for GMP-compliant production.

Innovative applications include its use in macrocyclic compound synthesis, a hotspot in oncology research. The Cbz group can be selectively deprotected, enabling modular scaffold design—a feature often explored in "click chemistry" discussions. Analytical methods like NMR and LC-MS confirm its structural integrity, while QbD (Quality by Design) principles ensure batch consistency.

In summary, 2S,3R-1-Cbz-2-methyl-piperidine-3-carboxylic acid bridges academic inquiry and industrial innovation. Its alignment with green chemistry trends and AI-driven molecular design queries underscores its enduring value. Future studies may explore its biodegradability and scalable production, key concerns in today’s circular economy discourse.